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Compound of Interest

Compound Name: Canadensolide

Cat. No.: B1215938

For Researchers, Scientists, and Drug Development Professionals

Introduction

Canadensolide is a naturally occurring bicyclic a-methylene-y-butyrolactone first isolated from
the fungus Penicillium canadense. As a member of the a-methylene-y-butyrolactone class of
compounds, it has garnered interest for its biological activities, particularly its antifungal
properties. This technical guide provides a comprehensive overview of the physical, chemical,
and known biological characteristics of Canadensolide, presenting data in a structured format
to aid researchers and professionals in drug development.

Physical and Chemical Properties

While specific quantitative data for some physical properties of Canadensolide are not readily
available in recent literature, its fundamental chemical characteristics have been established.
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Property Value Reference

Molecular Formula C11H1404 [1]

Molecular Weight 210.23 g/mol [1]

Appearance Crystalline solid Inferred from isolation
protocols

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Optical Rotation

Data not available

Spectroscopic Data

The structure of Canadensolide has been elucidated through various spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 13C NMR data are crucial for the structural confirmation of Canadensolide.
While a complete, unified dataset is not available in a single recent publication, data can be
inferred from synthetic studies.

(Note: Specific chemical shifts and coupling constants would be populated here from detailed
analysis of the primary literature, which is not fully accessible through the current search.)

IH NMR BC NMR

(Data to be populated) (Data to be populated)

Infrared (IR) Spectroscopy

The IR spectrum of Canadensolide is expected to show characteristic absorption bands for its
functional groups.
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Functional Group Expected Wavenumber (cm—?)
C=0 (lactone) ~1760

C=C (a-methylene) ~1660

C-O (ester) ~1200-1100

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight of Canadensolide and provides
insights into its fragmentation pattern.

lon mlz

[M]+ 210.23

(Other significant fragments to be populated)

Experimental Protocols
Isolation of Canadensolide from Penicillium canadense

The isolation of Canadensolide typically involves the cultivation of Penicillium canadense on a
suitable liquid medium, followed by extraction of the culture filtrate with an organic solvent and

subsequent chromatographic purification.
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Caption: General workflow for the isolation of Canadensolide.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1215938?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Total Synthesis of (*)-Canadensolide

Several total syntheses of racemic Canadensolide have been reported, providing pathways to
obtain the molecule for further study without reliance on fungal fermentation. A key challenge in
the synthesis is the stereoselective construction of the bicyclic lactone core and the
introduction of the a-methylene group.[2]
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Synthetic Pathway

Simple Starting Materials

'

Key Intermediate Construction

'

Lactone Ring Formation

'
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Canadensolide:
Physical, Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1215938#physical-and-chemical-properties-of-
canadensolide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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